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Compound of Interest

Compound Name:
3-Hydroxy-5-methylhex-4-enoyl-

CoA

Cat. No.: B15551785 Get Quote

Essential Safety and Handling Guide for 3-Hydroxy-
5-methylhex-4-enoyl-CoA
This guide provides crucial safety and logistical information for the handling and disposal of 3-
Hydroxy-5-methylhex-4-enoyl-CoA in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

While a specific Safety Data Sheet (SDS) for 3-Hydroxy-5-methylhex-4-enoyl-CoA is not

readily available, the recommendations below are based on the general properties of acyl-CoA

derivatives and similar chemical structures. This compound is intended for research use only.

[1]

Chemical and Physical Properties
A summary of the known properties of 3-Hydroxy-5-methylhex-4-enoyl-CoA is provided

below.
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Property Value

Molecular Formula C28H46N7O18P3S

Molecular Weight 893.69 g/mol

Appearance Not specified, likely a solid

Storage Conditions Store in a sealed container away from light[1]

Hazard Identification and Personal Protective Equipment
(PPE)
The specific hazards of 3-Hydroxy-5-methylhex-4-enoyl-CoA have not been fully

characterized. However, based on similar chemical structures which can cause skin, eye, and

respiratory irritation, it is prudent to handle this compound with care. The following personal

protective equipment is mandatory to minimize exposure.

PPE Category Required Equipment

Eye and Face Protection

Safety glasses with side shields or chemical

splash goggles. A face shield may be required

for larger quantities or when there is a

significant splash hazard.[2][3][4][5]

Skin Protection

Chemical-resistant gloves (nitrile or neoprene

are preferred). A lab coat or chemical-resistant

apron must be worn.[2][4][5]

Respiratory Protection

Work in a well-ventilated area or a chemical

fume hood. If aerosols may be generated, a

NIOSH-approved respirator may be necessary.

[2][4]

Footwear
Closed-toe shoes are required in the laboratory.

[5]
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Adherence to the following protocol is essential for the safe handling of 3-Hydroxy-5-
methylhex-4-enoyl-CoA.

1. Preparation:

Before handling, ensure that the work area, typically a chemical fume hood, is clean and
uncluttered.
Assemble all necessary equipment, including PPE, weighing materials, solvents, and
reaction vessels.
Verify that an appropriate chemical spill kit is readily accessible.
Review the experimental protocol and be familiar with all steps.

2. Handling:

Don the required personal protective equipment as outlined in the table above.
Carefully remove the container of 3-Hydroxy-5-methylhex-4-enoyl-CoA from its storage
location, noting that it should be stored away from light.[1]
Allow the container to reach room temperature before opening to prevent condensation.
Open the container slowly in a fume hood to avoid inhalation of any dust or vapors.
Weigh the desired amount of the compound using a tared weigh boat or appropriate
container.
Transfer the compound to the reaction vessel.
Close the primary container tightly and return it to its designated storage location.

3. Spill and Emergency Procedures:

Minor Spill: In case of a small spill, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand) and place it in a sealed container for disposal. Clean the spill area with an
appropriate solvent.
Major Spill: In the event of a large spill, evacuate the immediate area and alert laboratory
personnel. Follow the laboratory's emergency procedures.
Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.
Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.
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All waste containing 3-Hydroxy-5-methylhex-4-enoyl-CoA must be treated as hazardous

chemical waste.

Solid Waste: Place any unused compound, contaminated weigh boats, and other solid

materials into a clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing the compound in a labeled, sealed, and

appropriate hazardous waste container.

Disposal: All waste must be disposed of through the institution's environmental health and

safety office in accordance with local, state, and federal regulations. Do not dispose of this

chemical down the drain.
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Safe Handling Workflow for 3-Hydroxy-5-methylhex-4-enoyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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